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Compound of Interest

Compound Name: Hept-4-EN-3-one

Cat. No.: B12525100 Get Quote

Introduction

Hept-4-en-3-one (C₇H₁₂O) is an unsaturated ketone that, while not extensively documented in

public fragrance literature, holds potential for use in fragrance formulations due to the olfactory

characteristics of related aliphatic ketones and enones.[1] This document provides an overview

of its potential scent profile based on analogous compounds, guidelines for its application, and

detailed protocols for its evaluation in fragrance formulations.

Chemical Properties

A summary of the basic chemical properties of Hept-4-en-3-one is provided in the table below.

Property Value Reference

Molecular Formula C₇H₁₂O [1]

Molecular Weight 112.17 g/mol [1]

CAS Number 659728-15-1 [1]

IUPAC Name hept-4-en-3-one [1]

Potential Olfactory Profile
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Direct organoleptic descriptions of Hept-4-en-3-one are not readily available in scientific and

commercial literature. However, by examining structurally similar compounds, a potential scent

profile can be inferred. Aliphatic ketones and enones often exhibit fruity, green, and sometimes

metallic or pungent notes.

Compound CAS Number Odor Description

2-Hepten-4-one 4643-25-8 Pungent aroma, ethereal.[2][3]

(Z)-4-Heptenal 6728-31-0
Oily, fatty, green, dairy, milky,

creamy.[4]

4-Methylhept-4-en-3-one 22319-31-9

Noted as a precursor to 4-

methylheptan-3-one, which

has nutty, sweet, fruity,

mushroom, and roasted notes.

[5]

1-Hepten-3-one 2918-13-0 Found in alfalfa and tomato.[6]

Based on these related compounds, Hept-4-en-3-one is likely to possess a complex odor

profile with green, fruity, and potentially fatty or pungent undertones. Its double bond position

influences the nuance of the scent.

Application in Fragrance Formulation

Given its potential scent profile, Hept-4-en-3-one could be utilized as a modifier in various

fragrance compositions:

Top to Middle Note: Due to its moderate molecular weight, it would likely function as a top to

middle note, contributing to the initial impression and the heart of the fragrance.

Green and Fruity Accords: It could enhance green, herbaceous, and fruity compositions,

adding a natural and vibrant quality.

Novel Effects: Its unique chemical structure may introduce novel olfactory effects, providing a

point of differentiation in fragrance creations.
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Due to the lack of extensive safety and toxicological data in the public domain for Hept-4-en-3-
one specifically, it is crucial to adhere to internal safety assessments and regulatory guidelines

before use in any consumer product. The Research Institute for Fragrance Materials (RIFM)

provides assessments for groups of fragrance ingredients, and it is recommended to consult

their database for any information on related alkyl ketones.[7]

Experimental Protocols
1. Sensory Evaluation Protocol: Triangle Test for Odor Difference

This protocol is designed to determine if a perceptible difference exists between two fragrance

formulations, one containing Hept-4-en-3-one and a control.

Objective: To determine if the addition of Hept-4-en-3-one at a specific concentration creates a

sensorially detectable difference in a fragrance base.

Materials:

Fragrance base (e.g., a simple floral or citrus accord).

Hept-4-en-3-one solution (e.g., 1% in ethanol).

Ethanol (perfumer's grade).

Glass vials with caps.

Olfactory smelling strips (mouillettes).

Sensory panel of at least 15 trained assessors.

Controlled sensory evaluation room with proper ventilation.

Procedure:

Sample Preparation:

Prepare a control sample (A) of the fragrance base diluted in ethanol to a final

concentration of 10%.
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Prepare a test sample (B) by adding a predetermined concentration of Hept-4-en-3-one
(e.g., 0.1% of the final fragrance concentrate) to the fragrance base, then diluting to 10%

in ethanol.

Triangle Test Setup:

For each panelist, present three coded samples in a randomized order. Two samples will

be identical (e.g., A, A, B or B, B, A), and one will be different.

Dip smelling strips into each vial to a depth of 1 cm for 2 seconds.

Present the three strips to the panelist.

Evaluation:

Instruct panelists to sniff each strip from left to right.

Ask them to identify the sample that is different from the other two.

A forced-choice method is used; panelists must choose one sample.

Data Analysis:

Record the number of correct identifications.

Use a statistical table for triangle tests to determine if the number of correct judgments is

statistically significant at a chosen confidence level (e.g., p < 0.05).

Sample Preparation

Triangle Test Data Analysis

Prepare Control (A)

Present three coded samples
(e.g., A, A, B)

Prepare Test with
Hept-4-en-3-one (B)

Panelist identifies
the odd sample Record correct identifications Statistical significance testing
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Caption: Workflow for the Triangle Test sensory evaluation.

2. Stability Testing Protocol: Accelerated Aging

This protocol assesses the stability of a fragrance formulation containing Hept-4-en-3-one
under accelerated aging conditions.

Objective: To evaluate the impact of Hept-4-en-3-one on the color, clarity, and odor profile of a

fragrance formulation over time at an elevated temperature.

Materials:

Fragrance formulation containing Hept-4-en-3-one.

Control fragrance formulation without Hept-4-en-3-one.

Clear glass bottles with airtight caps.

Temperature-controlled oven.

Spectrophotometer (optional, for color measurement).

Gas Chromatograph-Mass Spectrometer (GC-MS) (optional, for chemical analysis).

Procedure:

Initial Assessment:

Evaluate and record the initial color, clarity, and odor profile of both the test and control

samples.

If available, perform colorimetric measurements and GC-MS analysis.

Sample Storage:

Store duplicate samples of both test and control formulations in the dark at an elevated

temperature (e.g., 40°C) and at room temperature (as a reference).
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Periodic Evaluation:

At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), remove one set of samples from

the oven and allow them to return to room temperature.

Visually assess and record any changes in color and clarity compared to the room

temperature reference samples.

Conduct a sensory evaluation of the odor profile by a trained perfumer or panel to identify

any degradation or changes in character.

(Optional) Perform colorimetric and GC-MS analysis to quantify changes.

Data Presentation:

Summarize the visual and olfactory changes in a table for easy comparison between the

test and control samples over the evaluation period.

Initial Assessment
(Color, Clarity, Odor)

Store Samples
(40°C and Room Temp)

Periodic Evaluation
(Weeks 1, 2, 4, 8, 12)

Time

Assess Changes
(Visual, Olfactory, Analytical)

Next time point

Summarize and Report Findings
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Caption: Workflow for Accelerated Stability Testing.

3. Analytical Protocol: Gas Chromatography-Olfactometry (GC-O)

This protocol is used to identify the specific odor contribution of Hept-4-en-3-one within a

complex fragrance mixture.

Objective: To characterize the odor of Hept-4-en-3-one as it elutes from the gas

chromatograph and to understand its interaction with other fragrance components.

Materials:

Gas Chromatograph with a column suitable for fragrance analysis (e.g., DB-5 or equivalent).

Olfactory detection port (sniffing port).

Mass Spectrometer (MS) detector.

Fragrance sample containing Hept-4-en-3-one.

Trained sensory assessors.

Procedure:

Instrumentation Setup:

The GC effluent is split between the MS detector and the olfactory detection port.

Humidified air is mixed with the effluent going to the sniffing port to prevent nasal

dehydration.

Analysis:

Inject the fragrance sample into the GC.

A trained assessor sniffs the effluent at the olfactory port throughout the chromatographic

run.
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The assessor records the time, intensity, and a descriptor for each odor detected.

Data Correlation:

The olfactogram (a chromatogram of odor activity) is correlated with the mass

spectrometry data.

This allows for the positive identification of the compound responsible for each perceived

scent, confirming the specific odor character of Hept-4-en-3-one in the context of the

mixture.

Gas Chromatograph

Detection

Sample Injection

Chromatographic Separation

Effluent Splitter

Mass Spectrometer
(Identification)

Olfactory Detection Port
(Sniffing)

Correlated Data
(Olfactogram & MS Data)

Trained Assessor
(Odor Description)

Click to download full resolution via product page
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Caption: Logical relationship in Gas Chromatography-Olfactometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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